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Quantitative DPPH Scavenging Activity

The table below summarizes the key quantitative finding for Calceolarioside B:

Compound/Extract IC50 Value (DPPH Assay) Source/Context

Calceolarioside B 94.60 μM [1] [2] Purified compound

Akebia trifoliata fruit peel

extract

Notable activity; Calceolarioside B identified as the

strongest antioxidant among isolated compounds [3]

Complex plant

extract

For comparison, common standard antioxidants typically show IC50 values in the following ranges in

scientific literature:

Trolox: ~10-20 μM
Ascorbic Acid (Vitamin C): ~5-15 μM

BHT (Butylated Hydroxytoluene): ~20-40 μM

Calceolarioside B is less potent than these standard antioxidants in DPPH scavenging, but its activity is

considered significant in the context of natural product research [1] [3].
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Methodological Overview of DPPH Assay

The DPPH assay is a standard method for evaluating antioxidant activity. Here is a typical protocol based on

the research methodologies:

Start DPPH Assay

Prepare 0.4 mM DPPH solution
in 80% methanol

Mix 180 µL DPPH solution with
20 µL of test sample (Calceolarioside B)

Incubate reaction mixture
for 30 minutes at room temperature

(in the dark)

Measure absorbance at 517 nm

Calculate % inhibition and IC50

Click to download full resolution via product page

Key Steps in Detail:

Sample Preparation: Calceolarioside B was typically dissolved in DMSO and then serially diluted to
various concentrations for testing [1] [4].
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Reaction Principle: The assay measures the ability of an antioxidant to donate a hydrogen atom,

thereby reducing the purple-colored DPPH radical to a yellow-colored diphenylpicrylhydrazine. The
degree of color change is inversely proportional to the free radical activity [3].

Quantification: The IC50 value, which is the concentration required to scavenge 50% of the DPPH
radicals, is calculated from a graph plotting the inhibition percentage against the sample

concentration [3].

Biological Context and Broader Activities

Calceolarioside B is a phenylethanoid glycoside naturally found in several plants, including Ajuga

becumbens, Akebia quinata (Mutong), and Akebia trifoliata [1] [5] [4]. Its bioactivity profile extends beyond

antioxidant effects, which may be of interest for drug development.

The following diagram illustrates its multi-target biological profile:

Primary Activities & Targets

Calceolarioside B

Antioxidant Activity
(DPPH Radical Scavenging)

Aldose Reductase Inhibition
(IC50: 23.99 μM)

SARS-CoV-2 Omicron BA.2 Inhibition
(Blocks S protein-ACE2 interaction)

Anti-inflammatory Effects
(Reduces IL-6 levels)

Click to download full resolution via product page

These diverse activities, particularly its potent effects on viral entry and inflammation, make Calceolarioside

B a promising candidate for further research despite its moderate standalone DPPH scavenging potency

compared to standard antioxidants [5] [4].
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Guidance for Researchers

When evaluating Calceolarioside B for your research, please consider:

Source Material: The compound can be isolated from herbs like Ajuga becumbens or various Akebia
species [1] [5].
Solubility: It is soluble in DMSO (≥ 200 mg/mL), which is suitable for in vitro studies [4].

Research Potential: Its multi-target mechanism, combining antioxidant, antiviral, and anti-
inflammatory effects, may be more therapeutically relevant than strong DPPH scavenging alone [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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